Cas no 945896-87-7 (1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile)

1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile is a versatile heterocyclic compound featuring a chloropyrimidine core linked to a piperidine-4-carbonitrile moiety. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloropyrimidine group offers a reactive site for nucleophilic substitution, enabling further functionalization, while the piperidine-4-carbonitrile moiety enhances structural diversity for drug discovery applications. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in synthetic routes. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules, offering researchers a reliable building block for medicinal chemistry and industrial applications.
1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile structure
945896-87-7 structure
Product Name:1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile
CAS No:945896-87-7
MF:C10H11ClN4
MW:222.67414021492
CID:5733701
PubChem ID:22309531
Update Time:2025-11-02

1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • AKOS026715071
    • F1967-4591
    • 1-(6-chloropyrimidin-4-yl)piperidine-4-carbonitrile
    • 945896-87-7
    • 4-Piperidinecarbonitrile, 1-(6-chloro-4-pyrimidinyl)-
    • 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile
    • Inchi: 1S/C10H11ClN4/c11-9-5-10(14-7-13-9)15-3-1-8(6-12)2-4-15/h5,7-8H,1-4H2
    • InChI Key: PMHJLNFHAHFGSV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC=N1)N1CCC(C#N)CC1

Computed Properties

  • Exact Mass: 222.067
  • Monoisotopic Mass: 222.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.8A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 437.1±45.0 °C(Predicted)
  • pka: 3.53±0.26(Predicted)

1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C133421-100mg
1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7
100mg
$ 70.00 2022-06-06
TRC
C133421-500mg
1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7
500mg
$ 250.00 2022-06-06
TRC
C133421-1g
1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7
1g
$ 390.00 2022-06-06
Life Chemicals
F1967-4591-0.25g
1-(6-chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7 95%+
0.25g
$243.0 2023-09-06
Life Chemicals
F1967-4591-0.5g
1-(6-chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7 95%+
0.5g
$256.0 2023-09-06
Life Chemicals
F1967-4591-1g
1-(6-chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7 95%+
1g
$270.0 2023-09-06
Life Chemicals
F1967-4591-2.5g
1-(6-chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7 95%+
2.5g
$540.0 2023-09-06
Life Chemicals
F1967-4591-5g
1-(6-chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7 95%+
5g
$810.0 2023-09-06
Life Chemicals
F1967-4591-10g
1-(6-chloropyrimidin-4-yl)piperidine-4-carbonitrile
945896-87-7 95%+
10g
$1134.0 2023-09-06

Additional information on 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile

1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile (CAS 945896-87-7): A Comprehensive Overview

1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile (CAS 945896-87-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyrimidine derivative features a unique molecular structure combining a piperidine ring with a cyanide functional group, making it a valuable intermediate in modern drug discovery.

The compound's molecular formula C10H11ClN4 and molecular weight of 222.67 g/mol position it as an important building block in medicinal chemistry. Researchers particularly value its 6-chloropyrimidine moiety, which serves as an excellent leaving group in nucleophilic substitution reactions - a property that explains its growing popularity in kinase inhibitor development and other targeted therapies.

Recent trends in AI-assisted drug discovery have highlighted compounds like 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile as crucial fragments for virtual screening libraries. The piperidine-4-carbonitrile scaffold demonstrates remarkable versatility in molecular docking studies, frequently appearing in computational models for CNS-targeting drugs and anticancer agents.

In synthetic applications, this compound serves as a precursor for various biologically active molecules. The chloropyrimidine group readily undergoes palladium-catalyzed cross-coupling reactions, while the piperidine nitrogen can be further functionalized to create diverse pharmacophores. These properties make it particularly valuable for developing next-generation small molecule therapeutics addressing unmet medical needs.

The global market for pharmaceutical intermediates like 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile has shown steady growth, driven by increasing R&D investments in precision medicine and personalized therapies. Analytical data indicates growing interest from contract research organizations specializing in fragment-based drug design and structure-activity relationship studies.

From a regulatory perspective, proper handling of 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this compound, particularly due to the presence of the nitrile functionality.

Emerging applications in proteolysis targeting chimeras (PROTACs) have further expanded the utility of this compound. Its ability to serve as a linker component in bifunctional molecules has positioned it as a valuable tool in targeted protein degradation strategies - one of the most exciting frontiers in contemporary drug development.

The compound's physicochemical properties, including its moderate lipophilicity (predicted LogP ~1.5) and molecular weight below 300 Da, make it particularly suitable for blood-brain barrier penetration studies. This characteristic explains its frequent appearance in research targeting neurological disorders and neurodegenerative diseases.

Recent patent analyses reveal increasing incorporation of 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile derivatives in intellectual property filings related to kinase inhibitors, particularly those targeting tropomyosin receptor kinases (TRKs) and cyclin-dependent kinases (CDKs). This trend reflects the compound's growing importance in oncological drug development pipelines.

Quality control of 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile typically involves HPLC analysis with UV detection, with purity specifications often exceeding 98% for research applications. The compound's stability under standard storage conditions (room temperature, protected from moisture) contributes to its practicality as a chemical building block.

In the context of green chemistry initiatives, synthetic routes to 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile have evolved to incorporate more sustainable methodologies. Recent literature describes improved yields through microwave-assisted synthesis and catalytic processes that reduce solvent consumption and energy requirements.

The compound's role in combinatorial chemistry deserves special mention. Its multiple reactive sites enable efficient generation of diverse molecular libraries, supporting high-throughput screening campaigns in both academic research and industrial drug discovery programs.

Looking ahead, 1-(6-Chloropyrimidin-4-yl)piperidine-4-carbonitrile is poised to maintain its relevance in pharmaceutical innovation. Its balanced properties align well with current trends toward molecular glues and other novel therapeutic modalities, ensuring its continued importance in medicinal chemistry research for years to come.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent